N-(2,3-dihydro-1H-inden-2-yl)-6-oxo-1-(3-phenylpropyl)-3-piperidinecarboxamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-6-oxo-1-(3-phenylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C24H28N2O2/c27-23-13-12-21(17-26(23)14-6-9-18-7-2-1-3-8-18)24(28)25-22-15-19-10-4-5-11-20(19)16-22/h1-5,7-8,10-11,21-22H,6,9,12-17H2,(H,25,28)
• InChI Key: KDOIGMLHJQHJHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NC2CC3=CC=CC=C3C2)CCCC4=CC=CC=C4
• Molecular Formula: C24H28N2O2
• Molecular Weight: 376.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an indene, a piperidine ring, and a carboxamide group. These functional groups suggest that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indene and piperidine rings would give the molecule a certain degree of rigidity, while the carboxamide group could participate in hydrogen bonding, potentially influencing its interactions with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the indene ring might undergo electrophilic aromatic substitution reactions, while the carboxamide group could be involved in nucleophilic acyl substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s used or stored.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis process, studying its properties in more detail, and investigating its safety and environmental impact.